Cas no 74396-99-9 (1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole)

1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole structure
74396-99-9 structure
Product Name:1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole
CAS No:74396-99-9
MF:C11H7N5
MW:209.206780672073
CID:979242
PubChem ID:331042
Update Time:2025-04-19

1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole
    • DTXSID10317833
    • 3,4,6,7,9-Pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(16),2,4,7,10,12,14-heptaene
    • NSC-321120
    • 74396-99-9
    • NSC321120
    • Inchi: 1S/C11H7N5/c1-2-4-9-8(3-1)5-10-11-14-12-6-16(11)13-7-15(9)10/h1-7H
    • InChI Key: RHYYEXXIURFWPJ-UHFFFAOYSA-N
    • SMILES: N12C=NN3C=NN=C3C1=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 209.07031
  • Monoisotopic Mass: 209.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 48Ų

Experimental Properties

  • PSA: 47.49
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